Cas no 90610-08-5 (2-Propenoic acid, 3-(1H-pyrrol-2-yl)-, ethyl ester)

• Product name: 2-Propenoic acid, 3-(1H-pyrrol-2-yl)-, ethyl ester
• CAS No: 90610-08-5
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 4303550
• PubChem ID: 577120

2-Propenoic acid, 3-(1H-pyrrol-2-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(1H-pyrrol-2-yl)-, ethyl ester
• 3-(1H-PYRROL-2-YL)-ACRYLIC ACID ETHYL ESTER
• 3-pyrrol-2-yl-acrylic acid ethyl ester
• Ethyl (E)-3-(1H-pyrrol-2-yl)acrylate
• Ethyl 3-(1H-pyrrol-2-yl)acrylate
• LRQXFCIRPHLXFH-UHFFFAOYSA-N
• 90610-08-5
• SB63076
• DTXSID101286842
• ethyl (2E)-3-(1H-pyrrol-2-yl)prop-2-enoate
• Ethyl 3-(1H-pyrrol-2-yl)-2-propenoate

• Inchi： InChI=1S/C9H11NO2/c1-2-12-9(11)6-5-8-4-3-7-10-8/h3-7,10H,2H2,1H3
• InChI Key： LRQXFCIRPHLXFH-UHFFFAOYSA-N
• SMILES： CCOC(=O)C=CC1=CC=CN1

Computed Properties

• Exact Mass: 165.078978594Da
• Monoisotopic Mass: 165.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 42.1Ų
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 2-Propenoic acid, 3-(1H-pyrrol-2-yl)-, ethyl ester

2-Propenoic Acid, 3-(1H-Pyrrol-2-Yl)-, Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 90610-08-5, commonly referred to as 2-propenoic acid, 3-(1H-pyrrol-2-yl)-, ethyl ester, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines the properties of a pyrrole ring and an ethyl ester group. The molecule's structure plays a pivotal role in its chemical reactivity and potential applications across various industries.

Recent studies have highlighted the importance of 2-propenoic acid, 3-(1H-pyrrol-2-yl)-, ethyl ester in the development of advanced materials. Researchers have explored its use in synthesizing novel polymers and materials with enhanced mechanical and thermal properties. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that this compound can serve as a building block for creating high-performance polymers suitable for aerospace applications.

In addition to its role in materials science, ethyl ester derivatives of this compound have shown promise in the pharmaceutical industry. Scientists have investigated its potential as a precursor for drug delivery systems. A 2023 paper in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit excellent biocompatibility and can be used to develop targeted drug delivery systems with improved efficacy.

The synthesis of 2-propenoic acid, 3-(1H-pyrrol-2-yl)-, ethyl ester has also been optimized in recent years. A team of chemists at the University of California developed a novel synthetic pathway that significantly reduces production costs while maintaining high purity levels. This advancement has made the compound more accessible for industrial applications.

Beyond its industrial applications, this compound has garnered attention in the field of green chemistry. Researchers have explored its potential as a sustainable alternative to traditional chemical intermediates. A 2023 study published in Green Chemistry highlighted that this compound can be derived from renewable resources, making it an eco-friendly choice for various chemical processes.

In conclusion, CAS No. 90610-08-5, or 2-propenoic acid, 3-(1H-pyrrol-2-yl)-, ethyl ester, is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and recent advancements in synthesis and application have solidified its position as an important molecule in modern chemistry.